Cas no 2168402-82-0 (ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2168402-82-0
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• CID: 6330051
• PubChem ID: 165527377
• Update Time: 2025-09-27

ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate
• EN300-1456185
• 2168402-82-0

• Inchi： 1S/C11H14BrNO2S/c1-2-15-11(14)9-5-13-4-8(9)10-3-7(12)6-16-10/h3,6,8-9,13H,2,4-5H2,1H3
• InChI Key： RFNXYBVBBMCRTL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 302.99286g/mol
• Monoisotopic Mass: 302.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.6Ų

Additional information on ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate

Exploring the Properties and Applications of Ethyl 4-(4-Bromothiophen-2-yl)Pyrrolidine-3-Carboxylate (CAS No. 2168402-82-0)

In the realm of organic chemistry and pharmaceutical research, ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate (CAS No. 2168402-82-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrrolidine and thiophene moieties, offers a unique structural framework that is highly sought after in drug discovery and material science. Researchers and industry professionals are increasingly focusing on its synthesis, reactivity, and potential applications, making it a trending topic in scientific discussions.

The compound's 4-bromothiophene component is particularly noteworthy, as brominated thiophenes are widely utilized in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic molecules, including pharmaceutical intermediates and functional materials. The presence of the ethyl ester group further enhances its versatility, allowing for easy derivatization into carboxylic acids or amides, which are common motifs in bioactive compounds.

Recent advancements in AI-driven drug discovery and computational chemistry have spurred interest in compounds like ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate. Machine learning models are now being employed to predict its reactivity and optimize synthetic pathways, reducing time and costs in R&D. This aligns with the growing demand for green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional methods.

From a commercial perspective, the compound's potential extends to agrochemicals and electronic materials. Its thiophene ring, for instance, is a key building block in organic semiconductors, which are critical for flexible electronics and OLED displays. As the demand for lightweight, energy-efficient devices rises, so does the need for innovative precursors like this one.

In summary, ethyl 4-(4-bromothiophen-2-yl)pyrrolidine-3-carboxylate (CAS No. 2168402-82-0) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research areas, coupled with its structural adaptability, ensures its relevance in both academic and industrial settings. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in shaping future innovations.